Cas no 2246799-61-9 (1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

• Product Name: 1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• CAS No: 2246799-61-9
• MF: C₁₇H₂₇BN₂O₄
• MW: 334.218284845352
• MDL: MFCD32206503
• CID: 4786644
• PubChem ID: 139592784
• Update Time: 2025-06-10

1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea
• AS-73944
• D94168
• AKOS037647515
• 2246799-61-9
• 1-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-propan-2-ylurea
• 1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

• MDL： MFCD32206503
• Inchi： 1S/C17H27BN2O4/c1-11(2)19-15(21)20-13-9-8-12(10-14(13)22-7)18-23-16(3,4)17(5,6)24-18/h8-11H,1-7H3,(H2,19,20,21)
• InChI Key： BQZOYUOPOGLQIX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)OC)NC(NC(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 334.2063875g/mol
• Monoisotopic Mass: 334.2063875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

Additional information on 1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

Introduction to 1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS No. 2246799-61-9)

1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2246799-61-9, represents a fusion of advanced synthetic methodologies and biological activity modulation. Its molecular structure incorporates several key functional groups that contribute to its unique reactivity and potential therapeutic applications.

The central core of this molecule is a phenyl ring substituted with a 2-methoxy group at the 4-position. This substitution pattern is not only electronically influential but also enhances the compound's solubility and bioavailability in biological systems. The presence of a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety at the same position introduces a boronic acid derivative functionality. Boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the construction of complex molecular architectures.

The urea functional group at the 3-position of the phenyl ring adds another layer of reactivity. Urea derivatives are frequently employed in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In this context, the 1-isopropyl substituent at the 1-position of the urea moiety may serve to modulate the compound's pharmacokinetic properties, including its metabolic stability and lipophilicity.

Recent advancements in drug discovery have highlighted the importance of boronic acid-containing compounds in therapeutic development. For instance, drugs like pegaptanib (Macugen) and etanercept (Enbrel) utilize boronic acid functionalities for their pharmacological effects. The incorporation of such motifs into 1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea suggests potential applications in areas such as anti-inflammatory therapy or targeted cancer treatment.

The synthesis of this compound involves multiple steps that showcase contemporary synthetic techniques. The introduction of the tetramethyl-dioxaborolane group necessitates precise control over reaction conditions to ensure high yield and selectivity. This is particularly challenging given the sensitivity of boronic acid derivatives to moisture and oxygen. However, recent innovations in protective group strategies and inert atmosphere techniques have made such syntheses more feasible than ever before.

In terms of biological activity, preliminary studies on derivatives with similar structures have shown promise in modulating pathways associated with inflammation and cell proliferation. The methoxy group at the 2-position of the phenyl ring is known to enhance binding affinity to certain biological targets by stabilizing aromatic interactions. Furthermore, the spatial arrangement of substituents around the phenyl ring can significantly influence receptor binding affinity and selectivity.

The utility of this compound extends beyond its potential therapeutic applications. Its unique structure makes it an attractive scaffold for medicinal chemists seeking to develop novel inhibitors or agonists. The presence of both electrophilic and nucleophilic centers allows for further derivatization through cross-coupling reactions or nucleophilic substitutions. This flexibility is crucial for optimizing drug-like properties such as solubility, permeability across biological membranes (P-gp), and metabolic stability.

From a computational chemistry perspective,1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea can be modeled using density functional theory (DFT) to predict its electronic properties and interactions with biological targets. Such simulations help in rationalizing experimental observations and guiding synthetic modifications aimed at improving potency and selectivity. Recent studies have demonstrated that incorporating boronic acid derivatives into drug candidates can lead to enhanced binding affinities due to favorable interactions with metal ions present in biological systems.

The role of CAS No. 2246799-61-9 as a reference point underscores its significance in academic and industrial research. This identifier ensures unambiguous identification of the compound across different databases and publications. As research progresses,1-Isopropyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-l,l-dioxaborolan-l-l)-phenyl)-urea may emerge as a key intermediate or lead compound in developing next-generation therapeutics.

In conclusion,1-Iso propy l -3 - ( 2 - meth oxy - 4 - ( 4 , 4 , 5 , 5 - tet ram eth y l - l , l - diox abo ran l - l ) - ph en yl ) u rea represents a compelling example of how structural complexity can be leveraged to achieve desired biological outcomes. Its synthesis challenges highlight cutting-edge synthetic methodologies while its potential applications promise exciting avenues for future research in pharmaceutical chemistry.